Cas no 20997-52-8 (5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate)

• Product Name: 5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate
• CAS No: 20997-52-8
• MF: C₃₀H₅₂O₂
• MW: 444.732689857483
• CID: 2656763
• Update Time: 2023-08-06

5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 2α-Methyl-5α-cholestan-3α-ol acetate
• RCMCMFZHMFLBFA-NNTQYPLXSA-N
• 2-Methylcholestan-3-yl acetate #
• 2alpha-Methyl-5alpha-cholestan-3alpha-ol acetate
• 5.alpha.-Cholestan-3.alpha.-ol, 2.alpha.-methyl-, acetate
• 5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate

• Inchi： 1S/C30H52O2/c1-19(2)9-8-10-20(3)25-13-14-26-24-12-11-23-17-28(32-22(5)31)21(4)18-30(23,7)27(24)15-16-29(25,26)6/h19-21,23-28H,8-18H2,1-7H3/t20-,21-,23+,24+,25-,26+,27+,28+,29-,30+/m1/s1
• InChI Key： RCMCMFZHMFLBFA-NNTQYPLXSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)C[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 670
• Topological Polar Surface Area: 26.3